![molecular formula C17H18BrNO2S B2409679 N-{2-[(4-bromophenyl)sulfanyl]ethyl}-4-methoxy-N-methylbenzenecarboxamide CAS No. 866143-58-0](/img/structure/B2409679.png)
N-{2-[(4-bromophenyl)sulfanyl]ethyl}-4-methoxy-N-methylbenzenecarboxamide
Description
N-{2-[(4-bromophenyl)sulfanyl]ethyl}-4-methoxy-N-methylbenzenecarboxamide, commonly known as BMS-986205, is a chemical compound that has been the subject of scientific research in recent years. This compound belongs to the class of small molecule inhibitors and has shown promising results in various preclinical studies.
Scientific Research Applications
- The compound has been investigated for its antimicrobial properties. In a study by Apostol et al., novel derivatives containing an L-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety were synthesized . These compounds were tested against bacterial and fungal strains, showing promising antimicrobial activity. Notably, N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine demonstrated potential against Gram-positive pathogens, including Enterococcus faecium biofilm-associated infections.
- Another aspect explored was the antioxidant activity of the compound. Using assays such as DPPH, ABTS, and ferric reducing power, researchers evaluated its ability to scavenge free radicals and protect against oxidative stress . Understanding its antioxidant potential is crucial for potential therapeutic applications.
- The freshwater cladoceran Daphnia magna Straus was used to assess the compound’s toxicity. Researchers examined its impact on this aquatic organism, providing insights into safety profiles and potential risks . Such toxicity studies are essential for drug development.
- Computational modeling was employed to predict antimicrobial effects and toxicity. In silico analysis complements experimental data, aiding in drug design and optimization . Understanding the compound’s interactions at the molecular level informs its potential use.
- The compound belongs to several chemotypes, including N-acyl-α-amino acids, 4H-1,3-oxazol-5-ones, 2-acylamino ketones, and 1,3-oxazoles . These structural features influence its biological activity and pharmacological potential.
- Researchers characterized the compound using techniques such as elemental analysis, mass spectrometry (MS), nuclear magnetic resonance (NMR), UV/VIS spectroscopy, and Fourier-transform infrared (FTIR) spectroscopy . Accurate characterization ensures reproducibility and validates its structure.
Antimicrobial Activity
Antioxidant Effect
Toxicity Assessment
In Silico Studies
Chemotype Classification
Synthesis and Characterization
properties
IUPAC Name |
N-[2-(4-bromophenyl)sulfanylethyl]-4-methoxy-N-methylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNO2S/c1-19(11-12-22-16-9-5-14(18)6-10-16)17(20)13-3-7-15(21-2)8-4-13/h3-10H,11-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFQSKSMOBRXLMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCSC1=CC=C(C=C1)Br)C(=O)C2=CC=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[(4-bromophenyl)sulfanyl]ethyl}-4-methoxy-N-methylbenzenecarboxamide | |
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